Cas no 1152311-77-7 (Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate)

• Product Name: Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate
• CAS No: 1152311-77-7
• MF: C₁₉H₁₇FN₂O₄
• MW: 356.347688436508
• CID: 842676
• PubChem ID: 59129199
• Update Time: 2025-10-28

Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate
• 1H-Indole-2-acetic acid, 6-fluoro-alpha,alpha-dimethyl-5-nitro-, phenylmethyl ester
• DTXSID30731052
• 1152311-77-7
• SCHEMBL1466358
• G86639
• SAZKCMIGEUQNTR-UHFFFAOYSA-N
• Benzyl2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate
• DB-129712

• Inchi： 1S/C19H17FN2O4/c1-19(2,18(23)26-11-12-6-4-3-5-7-12)17-9-13-8-16(22(24)25)14(20)10-15(13)21-17/h3-10,21H,11H2,1-2H3
• InChI Key： SAZKCMIGEUQNTR-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)NC(=C2)C(C(=O)OCC1C=CC=CC=1)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 356.11723519g/mol
• Monoisotopic Mass: 356.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate

Comprehensive Overview of Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate (CAS No. 1152311-77-7)

The compound Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate (CAS No. 1152311-77-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique structural features, including a fluoro and nitro substitution on the indole ring, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of oncology and neurology.

One of the key reasons for the growing interest in Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate is its potential as a precursor for small molecule inhibitors. The indole scaffold is a common motif in many biologically active compounds, and the addition of fluoro and nitro groups enhances its reactivity and binding affinity. This makes it a valuable candidate for targeting specific enzymes or receptors involved in disease pathways. For instance, recent studies have explored its utility in modulating protein-protein interactions, a hot topic in modern drug design.

In the context of current research trends, CAS No. 1152311-77-7 is often discussed alongside terms like "targeted therapy" and "precision medicine." These areas focus on developing treatments tailored to individual genetic profiles, and the structural versatility of this compound aligns well with such approaches. Additionally, its potential applications in neurodegenerative disease research have sparked curiosity, given the rising global prevalence of conditions like Alzheimer's and Parkinson's disease.

The synthesis of Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate involves multi-step organic reactions, often starting from commercially available indole derivatives. The introduction of the benzyl ester group is a critical step, as it provides stability and facilitates further functionalization. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for high-throughput screening and combinatorial chemistry.

From a commercial perspective, the demand for CAS No. 1152311-77-7 is driven by its utility in high-value research applications. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for exploratory studies, particularly in the development of kinase inhibitors and GPCR modulators. Its relevance in cancer immunotherapy and inflammatory diseases further underscores its importance in contemporary biomedical research.

Safety and handling of Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability over time. These factors are particularly important for researchers working with this compound in long-term studies.

Looking ahead, the future of CAS No. 1152311-77-7 appears promising, with ongoing investigations into its mechanistic roles and therapeutic potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the search for innovative treatments. Its combination of structural uniqueness and functional adaptability positions it as a valuable asset in the ever-evolving landscape of drug discovery.